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Get Quote

Prazepam-D5 Technical Summary

The table below summarizes key technical data for Prazepam-D5, a deuterated analog used primarily as an

internal standard in analytical chemistry.

Property Description

IUPAC Name 7-chloro-1-(cyclopropylmethyl)-5-(phenyl-d5)-1,3-dihydro-2H-1,4-benzodiazepin-

2-one [1]

Chemical Formula C₁₉H₁₂ClD₅N₂O [2] [1] [3]

Molecular Weight 329.83 g/mol [1] [3]

CAS Number 152477-89-9 [2] [1] [3]

Primary
Application

Internal standard for LC/MS or GC/MS analysis of Prazepam in urine, serum, and
plasma [2]

Solution Form 100 μg/mL in methanol [2]

Storage -20°C [2]
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Synthesis of Prazepam and its Deuterated Analog

While a specific synthesis protocol for Prazepam-D5 is not detailed in the search results, its structure

indicates that deuterium is incorporated into the phenyl ring at the 5-position of the benzodiazepine

structure [1] [3].

The synthesis of the non-deuterated Prazepam provides context for its chemical origin. The following

diagram illustrates a common synthetic pathway, which likely shares precursors and steps with the deuterated

version.
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Synthesis pathway of Prazepam, based on a published route [4].

Applications and Rationale for Deuterated Standards

Deuterated compounds like Prazepam-D5 are crucial in advanced analytical techniques for several reasons

[5]:

Internal Standard: Added to samples before analysis to correct for losses during sample preparation
and instrument variability.

Metabolic Tracing: Used to study how drugs are absorbed, distributed, metabolized, and excreted
(DMPK studies).

Deuterium Isotope Effect: Replacing hydrogen with deuterium can slow down the metabolic
breakdown of a drug, potentially improving its half-life.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [prazepam D5 synthesis deuterated precursors]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1779668#prazepam-d5-

synthesis-deuterated-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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